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Compound of Interest

Compound Name: Triethylamine picrate

Cat. No.: B15494950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethylamine picrate, a salt formed from the strong acid, picric acid, and the organic base,

triethylamine, presents a significant and complex hazard profile that demands rigorous safety

protocols. This technical guide provides a comprehensive overview of the inherent dangers

associated with this compound, drawing from the well-documented hazards of its constituent

parts. It is imperative for all personnel handling this substance to be thoroughly familiar with its

potential for explosion, toxicity, and chemical reactivity.

Core Hazards: A Synthesis of Two Volatile
Precursors
The primary hazards of triethylamine picrate are a direct combination of the dangerous

properties of picric acid and triethylamine. Picric acid is a well-known explosive, particularly

when dry or when it forms salts with metals.[1][2][3][4][5] Triethylamine is a flammable, toxic,

and corrosive liquid.[6][7][8][9] The resulting salt, triethylamine picrate, should be treated as a

substance with a high potential for explosive decomposition, coupled with significant

toxicological and flammability risks.

Explosive and Flammable Properties
The picrate anion is inherently unstable and contributes to the explosive nature of the salt. Dry

picric acid and its salts are sensitive to shock, friction, and heat, and can detonate.[2][3] While

triethylamine picrate's specific sensitivity data is not readily available, it must be handled with
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the same precautions as other energetic materials. The triethylamine component introduces a

significant flammability hazard, with a low flash point and a wide explosive range in air.[3][6]

Toxicity and Corrosivity
Both picric acid and triethylamine are toxic. Picric acid can be harmful if swallowed, inhaled, or

absorbed through the skin, causing irritation and potential damage to the liver and kidneys.[2]

[3][4] Triethylamine is also toxic by all routes of exposure and is corrosive, capable of causing

severe skin burns and eye damage.[6][7][9] Therefore, triethylamine picrate is presumed to

be a toxic and corrosive substance, requiring stringent measures to prevent any direct contact.

Quantitative Hazard Data
To facilitate a clear understanding of the risks, the following tables summarize the key

quantitative hazard data for the parent compounds of triethylamine picrate.

Property Picric Acid Triethylamine Source(s)

Oral LD50 (Rat) 200 mg/kg 730 mg/kg [2][4]

Dermal LD50 (Rabbit) Not specified 580 mg/kg [4]

Inhalation LC50 (Rat) Not specified 7.22 mg/L (4h) [4]

Table 1: Toxicological Data

Property Picric Acid Triethylamine Source(s)

Flash Point 150 °C (302 °F) -11 °C (12.2 °F) [5]

Autoignition

Temperature
300 °C (572 °F) 215 °C (419 °F) [6]

Lower Explosive Limit

(LEL)

Not applicable

(explosive solid)
1.2% [3]

Upper Explosive Limit

(UEL)

Not applicable

(explosive solid)
8.0% [3]
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Table 2: Flammability Data

Experimental Protocol: Synthesis of Triethylamine
Picrate
The following is a generalized protocol for the synthesis of triethylamine picrate, which should

be performed with extreme caution in a certified fume hood and with all necessary personal

protective equipment.

Materials:

Picric acid (wetted with >30% water)

Triethylamine

Ethanol (or another suitable solvent)

Beakers

Stirring rod

Filter paper

Buchner funnel

Vacuum flask

Procedure:

Dissolution of Picric Acid: In a fume hood, carefully weigh a desired amount of wetted picric

acid and dissolve it in a minimal amount of ethanol with gentle stirring.

Addition of Triethylamine: Slowly, and with continuous stirring, add an equimolar amount of

triethylamine to the picric acid solution. The reaction is an acid-base neutralization and is

exothermic.

Crystallization: Allow the solution to cool slowly to room temperature. The triethylamine
picrate salt will precipitate out of the solution as yellow crystals. The cooling process can be
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further facilitated by placing the beaker in an ice bath.

Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel and

vacuum flask.

Washing: Wash the crystals with a small amount of cold ethanol to remove any unreacted

starting materials.

Drying:Crucially, do not allow the triethylamine picrate to dry completely. The dried salt is

expected to be a primary explosive. For storage and handling, the crystals should be kept

wetted with a suitable solvent, such as ethanol or water, at all times.

Mandatory Visualizations
To further elucidate the relationships between the hazards and the necessary safety measures,

the following diagrams are provided.
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Caption: Hazard inheritance from precursor compounds to triethylamine picrate.
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Caption: Recommended workflow for the safe handling of triethylamine picrate.
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Safety Precautions: A Multi-faceted Approach
Given the severe hazards, a multi-layered approach to safety is essential when working with

triethylamine picrate.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Skin Protection: A flame-retardant lab coat, along with chemical-resistant gloves (e.g., nitrile

or neoprene), must be worn.

Respiratory Protection: If there is any risk of generating dust or aerosols, a properly fitted

respirator with appropriate cartridges should be used.

Handling and Storage:

All work with triethylamine picrate must be conducted in a certified chemical fume hood.

The substance must be kept wetted at all times to minimize the risk of explosion.

Avoid all sources of ignition, including sparks, open flames, and hot surfaces.

Use non-sparking tools and equipment.

Store in a cool, dry, well-ventilated area, segregated from incompatible materials such as

oxidizing agents, reducing agents, and metals.

Containers should be clearly labeled with the name of the substance and all relevant hazard

warnings.

Emergency Procedures:

Spills: In the event of a spill, evacuate the area immediately. The spill should be cleaned up

by trained personnel using non-sparking tools and appropriate PPE. The spilled material

should be wetted before cleanup.
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Fire: In case of a fire, evacuate the area and call emergency services. Do not attempt to fight

the fire unless you are trained to do so. Use a Class D fire extinguisher for fires involving

reactive metals, or a foam or dry chemical extinguisher for fires involving flammable liquids.

Exposure: In case of skin or eye contact, immediately flush the affected area with copious

amounts of water for at least 15 minutes and seek medical attention. If inhaled, move to

fresh air and seek immediate medical attention. If ingested, do not induce vomiting and seek

immediate medical attention.

This guide is intended to provide a comprehensive overview of the hazards and safety

precautions for triethylamine picrate. It is not a substitute for a thorough risk assessment and

the implementation of specific safety protocols tailored to the individual laboratory and

experimental conditions. All researchers, scientists, and drug development professionals must

exercise extreme caution and adhere to all institutional and regulatory safety guidelines when

handling this and other energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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